2-(benzo[d][1,3]dioxol-5-yl)-5-((5-methyl-2-(3,4,5-trimethoxyphenyl)oxazol-4-yl)methyl)pyrazolo[1,5-a]pyrazin-4(5H)-one

• IUPAC Name: 2-(1,3-benzodioxol-5-yl)-5-[[5-methyl-2-(3,4,5-trimethoxyphenyl)-1,3-oxazol-4-yl]methyl]pyrazolo[1,5-a]pyrazin-4-one
• InChI: InChI=1S/C27H24N4O7/c1-15-19(28-26(38-15)17-10-23(33-2)25(35-4)24(11-17)34-3)13-30-7-8-31-20(27(30)32)12-18(29-31)16-5-6-21-22(9-16)37-14-36-21/h5-12H,13-14H2,1-4H3
• InChI Key: MHLGPOBWVIABOS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(O1)C2=CC(=C(C(=C2)OC)OC)OC)CN3C=CN4C(=CC(=N4)C5=CC6=C(C=C5)OCO6)C3=O
• Molecular Formula: C27H24N4O7
• Molecular Weight: 516.5 g/mol
• CAS No.: 1287101-04-5

Description

2-(benzo[d][1,3]dioxol-5-yl)-5-((5-methyl-2-(3,4,5-trimethoxyphenyl)oxazol-4-yl)methyl)pyrazolo[1,5-a]pyrazin-4(5H)-one is a useful research compound. Its molecular formula is C27H24N4O7 and its molecular weight is 516.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

The synthesis of new pyrazoline and pyrazole derivatives has been explored for their antibacterial and antifungal activities. For instance, compounds synthesized from α,β-unsaturated ketones showed significant performance against various strains of bacteria and fungi, indicating potential for antimicrobial applications (Hassan, 2013). Similarly, novel pyrazoline derivatives have been synthesized and evaluated for antimicrobial and anti-inflammatory agents, demonstrating significant activity against bacterial and fungal strains (Kendre, Landge, & Bhusare, 2015).

Chemosensor Development

Another application area is the development of fluorescent chemosensors for metal ion detection. A study highlighted the synthesis of a pyrazoline derivative acting as a fluorescent chemosensor for Fe3+ ion detection, showcasing the compound's potential in analytical chemistry and environmental monitoring (Khan, 2020).

Antioxidant Properties

Research on pyrimidine-containing heterocycles synthesized from 2-hydrazinyl-6-oxo-1,6-dihydropyrimidine-5-carbonitrile indicates potent antioxidant activity, suggesting the role of such compounds in oxidative stress-related studies and potential therapeutic applications (Salem & Errayes, 2016).

Antimicrobial and Antiproliferative Activities

A series of thiazolyl pyrazoline derivatives linked to the benzo[1,3]dioxole moiety were synthesized and showed promising antimicrobial and antiproliferative activities, indicating their potential as candidates for further development in drug discovery (Mansour, Aboelnaga, Nassar, & Elewa, 2020).